Cas no 90389-17-6 ([(2,6-dichlorophenyl)methyl](propyl)amine hydrochloride)

• Product Name: [(2,6-dichlorophenyl)methyl](propyl)amine hydrochloride
• CAS No: 90389-17-6
• MF: C₁₀H₁₄Cl₃N
• MW: 254.583859920502
• MDL: MFCD07106993
• CID: 2723290
• Update Time: 2025-10-20

[(2,6-dichlorophenyl)methyl](propyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(2,6-dichlorophenyl)methyl](propyl)amine hydrochloride

• MDL： MFCD07106993
• Inchi： 1S/C10H13Cl2N.ClH/c1-2-6-13-7-8-9(11)4-3-5-10(8)12;/h3-5,13H,2,6-7H2,1H3;1H
• InChI Key： IKSLKILHZYJJAG-UHFFFAOYSA-N
• SMILES： N(CC1=C(Cl)C=CC=C1Cl)CCC.[H]Cl

Additional information on [(2,6-dichlorophenyl)methyl](propyl)amine hydrochloride

[(2,6-dichlorophenyl)methyl](propyl)amine hydrochloride (CAS No. 90389-17-6): A Comprehensive Overview

The compound [(2,6-dichlorophenyl)methyl](propyl)amine hydrochloride (CAS No. 90389-17-6) is a chemically synthesized amine derivative with significant applications in pharmaceutical and biochemical research. Its unique structure, featuring a 2,6-dichlorophenyl group and a propylamine moiety, makes it a subject of interest for researchers exploring novel therapeutic agents and molecular interactions. This article delves into its properties, applications, and relevance in contemporary scientific discourse.

One of the most frequently searched questions about [(2,6-dichlorophenyl)methyl](propyl)amine hydrochloride revolves around its synthesis and purification methods. Researchers often seek optimized protocols for its preparation, given its potential as a building block for more complex molecules. The compound's hydrochloride salt form enhances its stability and solubility, making it suitable for various experimental conditions. Recent advancements in green chemistry have also sparked interest in eco-friendly synthesis routes for such derivatives.

In the context of drug discovery, CAS No. 90389-17-6 has garnered attention due to its structural similarity to bioactive amines. Its dichlorophenyl group is a common pharmacophore in medicinal chemistry, often associated with antimicrobial and anti-inflammatory properties. This has led to its inclusion in high-throughput screening libraries, where it serves as a candidate for targeted therapy development. Discussions on platforms like ResearchGate and PubMed highlight its potential in modulating specific enzymatic pathways.

Another trending topic is the analytical characterization of [(2,6-dichlorophenyl)methyl](propyl)amine hydrochloride. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are frequently employed to ensure its purity and identity. Researchers often inquire about the optimal conditions for these analyses, particularly when dealing with trace impurities. The compound's spectral data is a valuable resource for laboratories working on method validation and quality control.

The rise of computational chemistry has also brought CAS No. 90389-17-6 into the spotlight. Molecular docking studies and QSAR models frequently utilize its structure to predict binding affinities and pharmacokinetic properties. This aligns with the growing demand for in silico drug design tools, which reduce reliance on costly and time-consuming wet-lab experiments. Online forums and academic journals often feature debates on its conformational flexibility and interaction profiles.

From a regulatory perspective, the compound is classified as a research chemical, and its handling requires adherence to standard laboratory safety protocols. While it is not flagged under stringent regulations, its use in academic and industrial settings necessitates proper documentation and risk assessments. This aspect is particularly relevant to institutions aiming for ISO compliance or GLP certification.

In summary, [(2,6-dichlorophenyl)methyl](propyl)amine hydrochloride (CAS No. 90389-17-6) is a versatile compound with broad applicability in modern science. Its integration into drug development pipelines, analytical methodologies, and computational studies underscores its importance. As research trends evolve, this molecule is likely to remain a focal point for innovations in organic synthesis and biomolecular engineering.